Cas no 1452565-52-4 (methyl 5-amino-2-(benzyloxy)benzoate hydrochloride)
methyl 5-amino-2-(benzyloxy)benzoate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(Benzyloxy)-3-(methoxycarbonyl)-benzenaminium chloride
- methyl 5-amino-2-(benzyloxy)benzoate hydrochloride
-
- Inchi: 1S/C15H15NO3.ClH/c1-18-15(17)13-9-12(16)7-8-14(13)19-10-11-5-3-2-4-6-11;/h2-9H,10,16H2,1H3;1H
- InChI Key: NGZADAQWUCTKNC-UHFFFAOYSA-N
- SMILES: C(C1C=C(N)C=CC=1OCC1C=CC=CC=1)(=O)OC.Cl
methyl 5-amino-2-(benzyloxy)benzoate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR303980-500mg |
4-(Benzyloxy)-3-(methoxycarbonyl)benzenaminium chloride |
1452565-52-4 | 500mg |
£126.00 | 2024-05-25 | ||
| Apollo Scientific | OR303980-1g |
4-(Benzyloxy)-3-(methoxycarbonyl)benzenaminium chloride |
1452565-52-4 | 1g |
£170.00 | 2024-05-25 | ||
| Key Organics Ltd | HD-0021-1MG |
4-(benzyloxy)-3-(methoxycarbonyl)benzenaminium chloride |
1452565-52-4 | >95% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | HD-0021-5MG |
4-(benzyloxy)-3-(methoxycarbonyl)benzenaminium chloride |
1452565-52-4 | >95% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | HD-0021-10MG |
4-(benzyloxy)-3-(methoxycarbonyl)benzenaminium chloride |
1452565-52-4 | >95% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | HD-0021-0.5G |
4-(benzyloxy)-3-(methoxycarbonyl)benzenaminium chloride |
1452565-52-4 | >95% | 0.5g |
£105.00 | 2025-02-09 | |
| Key Organics Ltd | HD-0021-1G |
4-(benzyloxy)-3-(methoxycarbonyl)benzenaminium chloride |
1452565-52-4 | >95% | 1g |
£165.00 | 2025-02-09 | |
| Key Organics Ltd | HD-0021-5G |
4-(benzyloxy)-3-(methoxycarbonyl)benzenaminium chloride |
1452565-52-4 | >95% | 5g |
£743.00 | 2025-02-09 | |
| Key Organics Ltd | HD-0021-10G |
4-(benzyloxy)-3-(methoxycarbonyl)benzenaminium chloride |
1452565-52-4 | >95% | 10g |
£1320.00 | 2025-02-09 | |
| Key Organics Ltd | HD-0021-25G |
4-(benzyloxy)-3-(methoxycarbonyl)benzenaminium chloride |
1452565-52-4 | >95% | 25g |
£2970.00 | 2025-02-09 |
methyl 5-amino-2-(benzyloxy)benzoate hydrochloride Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on methyl 5-amino-2-(benzyloxy)benzoate hydrochloride
Methyl 5-Amino-2-(Benzyloxy)Benzoate Hydrochloride: A Comprehensive Overview
Methyl 5-amino-2-(benzyloxy)benzoate hydrochloride (CAS No. 145256-52-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and potential bioactivity, has garnered attention due to its potential applications in drug development and related research areas. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent advancements associated with methyl 5-amino-2-(benzyloxy)benzoate hydrochloride, providing a comprehensive understanding of its significance in contemporary scientific research.
The molecular structure of methyl 5-amino-2-(benzyloxy)benzoate hydrochloride is notable for its combination of functional groups, including an amino group, a benzyloxy group, and a benzoate moiety. These functional groups contribute to the compound's reactivity and potential interactions with biological systems. The presence of the benzyloxy group introduces steric hindrance and electronic effects, which can influence the compound's pharmacokinetic properties. Similarly, the amino group enhances the compound's ability to participate in hydrogen bonding, a critical factor in drug-receptor interactions.
Recent studies have highlighted the potential of methyl 5-amino-2-(benzyloxy)benzoate hydrochloride as a precursor or intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The compound's ability to undergo various chemical transformations makes it a versatile building block in organic synthesis. One notable advancement involves the use of green chemistry principles to optimize the synthesis process, reducing environmental impact while maintaining high yields.
The biological activity of methyl 5-amino-2-(benzyloxy)benzoate hydrochloride has been extensively studied in vitro and in vivo models. Preclinical studies suggest that this compound exhibits potent anti-proliferative effects against certain cancer cell lines, potentially due to its ability to modulate key signaling pathways involved in cell growth and apoptosis. Additionally, research indicates that the compound may possess anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases.
One of the most promising areas of research involving methyl 5-amino-2-(benzyloxy)benzoate hydrochloride is its application in drug delivery systems. Scientists have investigated its potential as a carrier molecule for delivering therapeutic agents across biological barriers. The compound's unique physicochemical properties, including its solubility profile and stability under physiological conditions, make it an attractive candidate for this purpose.
In terms of synthesis, methyl 5-amino-2-(benzyloxy)benzoate hydrochloride can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments are particularly relevant for industrial applications where large-scale production is required.
The pharmacokinetic profile of methyl 5-amino-2-(benzyloxy)benzoate hydrochloride has also been a focus of recent research. Studies suggest that the compound exhibits moderate absorption rates following oral administration, with significant distribution into target tissues. Its elimination half-life is relatively short, indicating a need for frequent dosing or sustained-release formulations to achieve therapeutic efficacy.
Despite its promising attributes, further research is required to fully elucidate the mechanisms underlying the biological activity of methyl 5-amino-2-(benzyloxy)benzoate hydrochloride. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock its full potential as a therapeutic agent or precursor molecule.
In conclusion, methyl 5-amino-2-(benzyloxy)benzoate hydrochloride (CAS No. 145256-52-4) stands as a testament to the ongoing advancements in organic chemistry and pharmacology. Its unique structure, versatile reactivity, and promising biological activities position it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.
1452565-52-4 (methyl 5-amino-2-(benzyloxy)benzoate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)